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Compound of Interest

Compound Name: GRI977143

Cat. No.: B1672144 Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction
GRI977143 is a selective, non-lipid agonist of the lysophosphatidic acid 2 (LPA2) receptor, a

member of the G protein-coupled receptor family.[1] It exhibits anti-apoptotic properties by

inhibiting the activation of caspases 3, 7, 8, and 9, preventing Bax translocation, and reducing

PARP-1 cleavage.[1] Furthermore, GRI977143 activates the ERK1/2 survival pathway.[1]

Research indicates its potential as a therapeutic agent, particularly in models of allergic asthma

where it has been shown to suppress airway hyperresponsiveness and inflammation when

administered before an allergen challenge.[2][3][4]

Physicochemical Properties
Property Value Reference

Molecular Formula C22H17NO4S [5]

Molecular Weight 391.44 g/mol

Appearance White to off-white solid [6]

CAS Number 325850-81-5 [5][6]

Solubility
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GRI977143 is soluble in dimethyl sulfoxide (DMSO).[1][5] For optimal results, it is

recommended to use freshly opened, anhydrous DMSO, as the presence of water can affect

solubility.[6] Sonication may be required to achieve complete dissolution at higher

concentrations.[6]

Solvent Solubility Reference

DMSO Up to 50 mg/mL (127.73 mM) [6]

Up to 35 mg/mL

10 mg/mL (clear solution) [5]

Note: It is not recommended to store GRI977143 in solution for extended periods.[1] For long-

term storage, aliquoting and storing at -20°C for up to three months is advised.

Biological Activity
GRI977143 is a selective agonist for the LPA2 receptor with an EC50 of 3.3 μM.[1][6] It does

not activate other LPA GPCRs at concentrations up to 10 μM.[1] Its biological effects are

primarily mediated through the activation of the LPA2 receptor, leading to the modulation of

downstream signaling pathways involved in cell survival and inflammation.

Signaling Pathway
Activation of the LPA2 receptor by GRI977143 initiates a signaling cascade that promotes cell

survival and mitigates inflammatory responses. A key pathway activated is the ERK1/2

signaling cascade, which plays a crucial role in cell proliferation and survival.
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Prepare GRI977143
(10 µM in medium)

Treat with GRI977143
(24h)

Induce Apoptosis
(Doxorubicin)

Incubate
(24-72h)

Measure Caspase 3/7
Activity

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sensitization Phase
Challenge Phase Analysis

Day 0:
OVA/Alum (i.p.)

Day 14:
OVA/Alum (i.p.)

Day 28:
GRI977143 (i.p.)
30 min prior to
Nebulized OVA

Day 29:
GRI977143 (i.p.)
30 min prior to
Nebulized OVA

Day 30:
GRI977143 (i.p.)
30 min prior to
Nebulized OVA

Collect BALF:
- Cell Counts

- Cytokine Levels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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